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Compound of Interest

2-Benzyloxy-5-fluorophenylboronic
Compound Name: d
aci

cat. No.: B1333756

Essential Safety and Handling Guide for 2-
Benzyloxy-5-fluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Benzyloxy-5-fluorophenylboronic acid (CAS No: 779331-47-4). Adherence to these
procedures is essential for ensuring laboratory safety and proper environmental stewardship.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment are the first line of
defense against potential exposure. The following table summarizes the recommended PPE for
handling 2-Benzyloxy-5-fluorophenylboronic acid.
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PPE Category

Specification

Purpose

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects against eye irritation
and injury from dust or

splashes.

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile rubber).[1] Inspect
gloves before use.

Prevents skin contact and
irritation.[2][3]

Body Protection

Wear appropriate protective
clothing to prevent skin
exposure. A lab coat is

standard.

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

Not typically required under
normal use with adequate
ventilation.[2] Use a
NIOSH/MSHA approved
respirator if dust is generated
and exposure limits may be

exceeded.

Protects the respiratory system
from irritation due to dust or

aerosols.[3][4]

Operational Plan: Step-by-Step Handling Procedure

Safe handling of 2-Benzyloxy-5-fluorophenylboronic acid requires a controlled environment

and adherence to established laboratory practices.

» Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[1][2][3] Ensure that

emergency eye wash stations and safety showers are readily accessible.[3]

» Donning PPE: Before handling, put on all required PPE as detailed in the table above.

» Handling: Avoid the formation of dust and aerosols.[1] Use non-sparking tools to prevent

ignition sources.[1] Take measures to prevent the build-up of electrostatic charge.[2] Do not

eat, drink, or smoke in the handling area.
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o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place.[1][4] Keep it away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[5]

e In Case of a Spill: For accidental releases, evacuate personnel to a safe area.[1] Avoid dust
formation and breathing vapors, mist, or gas.[1] Collect the spilled material using spark-proof
tools and place it in a suitable, closed container for disposal.[1]

Disposal Plan

Proper disposal of 2-Benzyloxy-5-fluorophenylboronic acid and its containers is critical to
prevent environmental contamination.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[6]

o Disposal Method: The recommended method of disposal is through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1]

o Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[1]
Discharge into the environment must be avoided.[1]

o Contaminated Packaging: Dispose of contaminated packaging at a hazardous or special
waste collection point.[4] Contaminated gloves should be disposed of in accordance with
applicable laws and good laboratory practices.[2]

Workflow for Safe Handling and Disposal

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.echemi.com/sds/2-benzyloxy-5-fluorophenylboronic-acid-pd180521113377.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC445390010&countryCode=US&language=en
https://www.echemi.com/sds/2-benzyloxy-5-fluorophenylboronic-acid-pd180521113377.html
https://www.echemi.com/sds/2-benzyloxy-5-fluorophenylboronic-acid-pd180521113377.html
https://www.echemi.com/sds/2-benzyloxy-5-fluorophenylboronic-acid-pd180521113377.html
https://www.benchchem.com/product/b1333756?utm_src=pdf-body
http://www.labnovo.com/c/MFCD07363782
https://www.echemi.com/sds/2-benzyloxy-5-fluorophenylboronic-acid-pd180521113377.html
https://www.echemi.com/sds/2-benzyloxy-5-fluorophenylboronic-acid-pd180521113377.html
https://www.echemi.com/sds/2-benzyloxy-5-fluorophenylboronic-acid-pd180521113377.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://sds.fluorochem.co.uk/eng/sds_F623628_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for 2-Benzyloxy-5-fluorophenylboronic Acid

Preparation

i/erify Controls

Don PPE

Proceed to Use

Chemical Handling

Spill Response Generate Waste

Coitain & Collect

I
Post-Use %r Subsequent Usé If Spill Occurs

Waste Disposal

i:inal Step

Decontamination

Click to download full resolution via product page

Caption: Safe handling and disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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